Cas no 1447944-29-7 (3-fluoro-2,2,3-trimethylbutanoic acid)

3-fluoro-2,2,3-trimethylbutanoic acid structure

1447944-29-7 structure

Product Name:3-fluoro-2,2,3-trimethylbutanoic acid

CAS No:1447944-29-7

Molecular Formula:C₇H₁₃FO₂

Molecular Weight:148.175326108932

CID:6234210

PubChem ID:89693074

3-fluoro-2,2,3-trimethylbutanoic acid Properties

Names and Identifiers

- 3-fluoro-2,2,3-trimethylbutanoic acid
- SCHEMBL15114663
- EN300-1850865
- 1447944-29-7
- InChIKey： FLMCSYBBMPTRIP-UHFFFAOYSA-N
- Inchi： 1S/C7H13FO2/c1-6(2,5(9)10)7(3,4)8/h1-4H3,(H,9,10)
- SMILES： FC(C)(C)C(C(=O)O)(C)C

Computed Properties

Exact Mass: 148.08995782g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 148.08995782g/mol
Heavy Atom Count: 10
Complexity: 150
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 37.3Å²

3-fluoro-2,2,3-trimethylbutanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1850865-0.05g	3-fluoro-2,2,3-trimethylbutanoic acid	1447944-29-7		0.05g	$1296.0	2023-09-19

3-fluoro-2,2,3-trimethylbutanoic acid Related Literature

1. The first catalyst and solvent-free synthesis of 2-arylimidazo[2,1-b][1,3,4]thiadiazoles: a comparative assessment of greenness†

Preeti Wadhwa,Tanpreet Kaur,Anuj Sharma RSC Adv., 2015,5, 44353-44360
2. NbB12−: a new member of half-sandwich type doped boron clusters with high stability†

Mengxue Ren,Siyu Jin,Donghe Wei,Yuanyuan Jin,Yonghong Tian,Gennady L. Gutsev Phys. Chem. Chem. Phys., 2019,21, 21746-21752
3. Biosynthesis and isolation of selenoneine from genetically modified fission yeast†

Nikolaus G. Turrini,Nina Kroepfl,Kenneth B. Jensen,Tamara C. Reiter,Kevin A. Francesconi,Tanja Schwerdtle,Wolfgang Kroutil,Doris Kuehnelt Metallomics, 2018,10, 1532-1538
4. Antitumor efficacy in H22 tumor bearing mice and immunoregulatory activity on RAW 264.7 macrophages of polysaccharides from Talinum triangulare

Lin Wang,Zhi-Kui Nie,Qing Zhou,Jiao-Jiao Yin,Wei Xu,Yu Qiu,Yan-Lin Ming,Shi Liang Food Funct., 2014,5, 2183-2193
5. Proceedings of the Society of Public Analysts and other Analytical Chemists

Analyst, 1953,78, 333-333
6. Core-to-core dimers forming switchable mesophase†

M. Horčic,J. Svoboda,V. Novotná,D. Pociecha,E. Gorecka Chem. Commun., 2017,53, 2721-2724
7. The adulteration of food and drugs

Analyst, 1878,3, 388-389
8. Synthesis and physico-chemical properties of a H-cardanol triazole zinc porphyrin conjugate†

M. Kamalraj,M. Prabakaran RSC Adv., 2019,9, 4499-4506
9. Back cover

Chem. Commun., 2016,52, 4944-4944
10. Nonlocal rheology of dense granular flow in annular shear experiments

Zhu Tang,Theodore A. Brzinski,Michael Shearer,Karen E. Daniels Soft Matter, 2018,14, 3040-3048

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

1447944-29-7 (3-fluoro-2,2,3-trimethylbutanoic acid) Related Products

Recommended suppliers

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

http://eng.biocuiyuan.com

Hefei Zhongkesai High tech Materials Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Hefei Zhongkesai High tech Materials Technology Co., Ltd

Synrise Material Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk